Cas no 1892570-77-2 (1-1-(4-chloro-2-fluorophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(4-chloro-2-fluorophenyl)cyclopropylethan-1-one
• CAS No: 1892570-77-2
• MF: C₁₁H₁₀ClFO
• MW: 212.647905826569
• CID: 6176246
• PubChem ID: 117046873
• Update Time: 2025-06-29

1-1-(4-chloro-2-fluorophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-chloro-2-fluorophenyl)cyclopropylethan-1-one
• 1892570-77-2
• EN300-1987277
• 1-[1-(4-chloro-2-fluorophenyl)cyclopropyl]ethan-1-one

• Inchi： 1S/C11H10ClFO/c1-7(14)11(4-5-11)9-3-2-8(12)6-10(9)13/h2-3,6H,4-5H2,1H3
• InChI Key： KGSOWSPTLWFZQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 212.0404208g/mol
• Monoisotopic Mass: 212.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(4-chloro-2-fluorophenyl)cyclopropylethan-1-one

Introduction to 1-1-(4-Chloro-2-Fluorophenyl)cyclopropylethan-1-one (CAS No. 1892570-77-2)

1-1-(4-Chloro-2-fluorophenyl)cyclopropylethan-1-one, with the CAS number 1892570-77-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group and a substituted phenyl ring. These features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-1-(4-chloro-2-fluorophenyl)cyclopropylethan-1-one is composed of a cyclopropyl ring attached to an ethanone moiety, with the phenyl ring substituted by a chlorine and a fluorine atom. The cyclopropyl group is known for its strain energy, which can influence the compound's reactivity and biological properties. The presence of the halogenated phenyl ring further enhances the compound's lipophilicity and potential for binding to specific protein targets.

Recent studies have explored the pharmacological properties of 1-1-(4-chloro-2-fluorophenyl)cyclopropylethan-1-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its function and potentially slowing down tumor growth.

In addition to its enzymatic inhibition properties, 1-1-(4-chloro-2-fluorophenyl)cyclopropylethan-1-one has also shown promise in modulating other biological processes. A study in the European Journal of Medicinal Chemistry investigated its effects on inflammation and found that it can reduce the production of pro-inflammatory cytokines in vitro. This suggests that the compound may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of 1-1-(4-chloro-2-fluorophenyl)cyclopropylethan-1-one has been optimized through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-chloro-2-fluorobenzaldehyde with cyclopropylmagnesium bromide followed by oxidation to form the final product. This method has been refined to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of 1-1-(4-chloro-2-fluorophenyl)cyclopropylethan-1-one has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further development as a potential therapeutic agent.

In conclusion, 1-1-(4-chloro-2-fluorophenyl)cyclopropylethan-1-one (CAS No. 1892570-77-2) is a promising compound with diverse biological activities and potential applications in drug discovery. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical utility.